7-[(4-fluorobenzyl)oxy]-4-phenyl-2H-chromen-2-one

• IUPAC Name: 7-[(4-fluorophenyl)methoxy]-4-phenylchromen-2-one
• InChI: InChI=1S/C22H15FO3/c23-17-8-6-15(7-9-17)14-25-18-10-11-19-20(16-4-2-1-3-5-16)13-22(24)26-21(19)12-18/h1-13H,14H2
• InChI Key: OUGRNQUOCHWEQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)OC3=C2C=CC(=C3)OCC4=CC=C(C=C4)F
• Molecular Formula: C22H15FO3
• Molecular Weight: 346.3 g/mol

Description

7-[(4-fluorobenzyl)oxy]-4-phenyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C22H15FO3 and its molecular weight is 346.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 346.10052250 g/mol and the complexity rating of the compound is 518. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticholinesterase Activity : A study by Ghanei-Nasab et al. (2016) found that compounds including 7-[(4-fluorobenzyl)oxy]-4-phenyl-2H-chromen-2-one demonstrated significant activity against acetylcholinesterase (AChE). This suggests potential use in treating conditions like Alzheimer's disease, where AChE inhibitors are commonly used (Ghanei-Nasab et al., 2016).

• Antitubercular Properties : Reddy et al. (2015) synthesized derivatives of this compound and evaluated them for antitubercular activity. Some derivatives displayed potent activity against Mycobacterium tuberculosis, suggesting potential as antitubercular agents (Reddy et al., 2015).

• Antimicrobial Applications : Khafagy et al. (2002) reported the synthesis of novel derivatives of this compound, which showed antimicrobial activity, indicating potential use in developing new antimicrobial agents (Khafagy et al., 2002).

• Anticancer Activity : Hosamani et al. (2015) synthesized fluorinated coumarin–pyrimidine hybrids, including this compound derivatives, which showed significant cytotoxicity against human cancer cell lines, suggesting potential applications in cancer treatment (Hosamani et al., 2015).

• Mercury Detection : A study by Mubarok et al. (2016) involved the synthesis of probes including this compound derivatives for mercury detection, demonstrating the compound's potential in environmental monitoring (Mubarok et al., 2016).

• Cholinesterase Inhibitory Activity : Vafadarnejad et al. (2018) synthesized coumarin-pyridinium hybrids with variants including this compound, showing inhibitory activity against cholinesterases, indicating potential therapeutic applications in neurodegenerative diseases (Vafadarnejad et al., 2018).